Cas no 1806863-76-2 (2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1806863-76-2
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4897024
• Update Time: 2025-10-30

2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-18-6-4(8(11,12)13)3(15(16)17)2-14-5(6)7(9)10/h2,7H,1H3
• InChI Key： WZNQQEIEHZJPOC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)F)C=1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1806863-76-2)

2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1806863-76-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing effects and enhanced stability, which are critical for designing next-generation bioactive compounds.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine is driven by their ability to improve drug bioavailability and metabolic resistance. In the pharmaceutical sector, this compound is being investigated for its role in developing targeted therapies for diseases such as cancer and infectious diseases. Its nitro group and methoxy substituent further enhance its reactivity, making it a versatile building block for medicinal chemistry. Additionally, its applications in agrochemical formulations are being explored, particularly in the design of pesticides and herbicides with improved efficacy and environmental safety.

From a synthetic chemistry perspective, CAS No. 1806863-76-2 presents intriguing challenges and opportunities. The presence of multiple fluorine atoms and a nitro group demands precise reaction conditions to avoid unwanted side reactions. Recent advancements in catalysis and green chemistry have enabled more efficient synthesis routes, reducing the environmental impact of producing such complex molecules. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals seeking eco-friendly alternatives.

The material science community is also leveraging the properties of 2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine to develop advanced polymeric materials and electronic components. Its electron-deficient pyridine ring makes it a promising candidate for organic semiconductors and photovoltaic applications. As the demand for high-performance materials grows, this compound is poised to play a pivotal role in innovations such as flexible electronics and energy storage systems.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1806863-76-2) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and material engineering underscores its importance in modern science. As research continues to uncover its full potential, this compound is expected to remain a focal point for scientific inquiry and industrial advancement.